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Compound of Interest

Compound Name: Sodium methanesulfonate-D3

Cat. No.: B12398546

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the typical data and analytical

methodologies presented in a Certificate of Analysis (CoA) for Sodium Methanesulfonate-D3
(Sodium trideuteriomethanesulfonate). This deuterated analog of sodium methanesulfonate is a

critical internal standard in mass spectrometry-based studies for the quantification of

methanesulfonate, a potential genotoxic impurity in many pharmaceutical products.

Understanding the quality and characterization of this standard is paramount for accurate and

reproducible analytical results.

Data Summary
The quantitative data for a representative lot of Sodium Methanesulfonate-D3 is summarized

in the table below. These values are indicative of a high-quality standard suitable for

quantitative analysis.
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Parameter Specification Result Method

Identity Conforms to structure Conforms
¹H NMR, ¹³C NMR,

MS

Chemical Purity ≥98.0% 99.5% HPLC

Isotopic Enrichment ≥98 atom % D 99.2 atom % D
¹H NMR / Mass

Spectrometry

Molecular Formula CD₃NaO₃S CD₃NaO₃S -

Molecular Weight 121.11 g/mol 121.11 g/mol -

Appearance
White to off-white

solid
White solid Visual Inspection

Solubility Soluble in water Conforms Visual Inspection

Residual Solvents
Meets USP <467>

limits
Conforms Headspace GC-MS

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the Certificate

of Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the chemical structure and determine the isotopic enrichment of Sodium
Methanesulfonate-D3.

Instrumentation: 500 MHz NMR Spectrometer

¹H NMR Spectroscopy: The absence of a significant peak corresponding to the methyl

protons (CH₃) confirms a high degree of deuteration. The isotopic purity is calculated by

comparing the integral of the residual methyl proton signal to a known internal standard.

Solvent: D₂O

Internal Standard: Maleic acid
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Procedure: A known quantity of Sodium Methanesulfonate-D3 and the internal standard

are dissolved in D₂O. The ¹H NMR spectrum is acquired, and the integral of the residual

CH₃ peak is compared to the integral of a well-defined peak from the internal standard to

quantify the amount of non-deuterated species.

¹³C NMR Spectroscopy: The spectrum should show a single carbon signal, confirming the

presence of one carbon atom in the molecule. The coupling pattern can also provide

information about the deuteration.

Solvent: D₂O

Procedure: A concentrated solution of the sample in D₂O is prepared, and the ¹³C NMR

spectrum is acquired with proton decoupling.

Mass Spectrometry (MS)
Purpose: To confirm the molecular weight and isotopic distribution of Sodium
Methanesulfonate-D3.

Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used to detect

the [M-Na]⁻ ion.

Procedure: The sample is dissolved in a suitable solvent (e.g., water/methanol) and infused

into the mass spectrometer. The mass-to-charge ratio (m/z) of the molecular ion is measured

and compared to the theoretical mass. The isotopic pattern is also analyzed to confirm the

presence of three deuterium atoms.

High-Performance Liquid Chromatography (HPLC)
Purpose: To determine the chemical purity of Sodium Methanesulfonate-D3 by separating it

from any non-volatile impurities.

Instrumentation: HPLC system with a UV detector.

Column: A C18 reverse-phase column is commonly used.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-sodium-methanesulfonate-d3
https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-sodium-methanesulfonate-d3
https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-sodium-methanesulfonate-d3
https://www.benchchem.com/product/b12398546/docs?utm_src=pdf-body#technical-guide-certificate-of-analysis-for-sodium-methanesulfonate-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: A gradient of water and acetonitrile is often employed.

Detection: As methanesulfonate lacks a strong chromophore, detection can be achieved

using a UV detector at a low wavelength (e.g., <210 nm) or by employing a derivatization

agent.

Procedure: A standard solution of Sodium Methanesulfonate-D3 is prepared and injected

into the HPLC system. The peak area of the main component is compared to the total area

of all peaks to calculate the purity.

Quality Control and Certificate of Analysis Workflow
The following diagram illustrates the typical workflow for the quality control testing and

generation of a Certificate of Analysis for a chemical standard like Sodium Methanesulfonate-
D3.
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To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Sodium
Methanesulfonate-D3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398546/docs#technical-guide-certificate-of-
analysis-for-sodium-methanesulfonate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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